Cas no 103096-03-3 (3-(4-Aminophenyl)-2-methylpropanoic Acid)

• Product Name: 3-(4-Aminophenyl)-2-methylpropanoic Acid
• CAS No: 103096-03-3
• MF: C₁₀H₁₃NO₂
• MW: 179.215722799301
• CID: 4568686
• PubChem ID: 75422261
• Update Time: 2024-03-01

3-(4-Aminophenyl)-2-methylpropanoic Acid Chemical and Physical Properties

Names and Identifiers

• Benzenepropanoic acid, 4-amino-α-methyl-
• 3-(4-Aminophenyl)-2-methylpropanoic Acid

• Inchi： 1S/C10H13NO2/c1-7(10(12)13)6-8-2-4-9(11)5-3-8/h2-5,7H,6,11H2,1H3,(H,12,13)
• InChI Key： VRWJTABCZGMWOS-UHFFFAOYSA-N
• SMILES： C(C1C=CC(N)=CC=1)C(C)C(=O)O

Computed Properties

• Exact Mass: 179.094629g/mol
• Monoisotopic Mass: 179.094629g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 179.22g/mol
• XLogP3: 1.5
• Topological Polar Surface Area: 63.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids